Cas no 146961-76-4 (L-Alanyl-N-(1alpha,5alpha,6alpha)-3-6-Carboxy-8-(2,4-Difluorophenyl)-3-Fluoro-5,8-Dihydro-5-Oxo-1,8-Naphthyridin-2-Yl-3-Azabicyclo3.1.0Hex-6-Yl-L-Alaninamide)

• Product Name: L-Alanyl-N-(1alpha,5alpha,6alpha)-3-6-Carboxy-8-(2,4-Difluorophenyl)-3-Fluoro-5,8-Dihydro-5-Oxo-1,8-Naphthyridin-2-Yl-3-Azabicyclo3.1.0Hex-6-Yl-L-Alaninamide
• CAS No: 146961-76-4
• MF: C₂₆H₂₅F₃N₆O₅
• MW: 558.509115934372
• MDL: MFCD02183849
• CID: 186117
• PubChem ID: 3086677
• Update Time: 2025-04-19

L-Alanyl-N-(1alpha,5alpha,6alpha)-3-6-Carboxy-8-(2,4-Difluorophenyl)-3-Fluoro-5,8-Dihydro-5-Oxo-1,8-Naphthyridin-2-Yl-3-Azabicyclo3.1.0Hex-6-Yl-L-Alaninamide Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,L-alanyl-N-[(1a,5a,6a)-3-[6-carboxy-8-(2,4-difluorophenyl)-3-fluoro-5,8-dihydro-5-oxo-1,8-naphthyridin-2-yl]-3-azabicyclo[3.1.0]hex-6-yl]-
• L-Alaninamide,L-alanyl-N-[(1a,5a,6a)-3-[6-carboxy-8-(2,4-difluorophenyl)-3-fluoro-5,8-dihydro-5-oxo-1,8-naphthyridin-2-yl]-3-
• D07562
• Alatrofloxacin (inn)
• UUZPPAMZDFLUHD-VUJLHGSVSA-N
• 146961-76-4
• CS-0006126
• NS00125820
• ALATROFLOXACIN [WHO-DD]
• ALATROFLOXACIN [VANDF]
• SCHEMBL7616277
• DB09335
• EN300-19997200
• 7QVV6I50DT
• NS00007312
• L-Alaninamide, L-alanyl-N-(3-(6-carboxy-8-(2,4-difluorophenyl)-3-fluoro-5,8-dihydro-5-oxo-1,8-naphthyridin-2-yl)-3-azabicyclo(310)hex-6-yl)-, (1alpha,5alpha,6alpha)-
• CHEMBL1201197
• 157182-32-6
• Alatrofloxacin
• 7-((1R,5S,6s)-6-((S)-2-((S)-2-aminopropanamido)propanamido)-3-azabicyclo[3.1.0]hexan-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• 7-[(1R,5S)-6-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]-3-azabicyclo[3.1.0]hexan-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• HY-16035
• SCHEMBL140567
• CHEBI:135829
• L-Alaninamide, L-alanyl-N-((1alpha,5alpha,6alpha)-3-(6-carboxy-8-(2,4-difluorophenyl)-3-fluoro-5,8-dihydro-5-oxo-1,8-naphthyridin-2-yl)-3-azabicyclo(310)hex-6-yl)-
• Alatrofloxacin [INN]
• AKOS040745545
• DTXSID4057893
• 7-[(1R,5S,6R)-6-[(2S)-2-[(2S)-2-aminopropanamido]propanamido]-3-azabicyclo[3.1.0]hexan-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• 7-((1R,5S,6S)-6-((S)-2-((S)-2-AMINOPROPIONAMIDO)PROPIONAMIDO)-3-AZABICYCLO(3.1.0)HEX-3-YL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-1,4-DIHYDRO-4-OXO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID
• UNII-7QVV6I50DT
• L-Alanyl-N-(1alpha,5alpha,6alpha)-3-6-Carboxy-8-(2,4-Difluorophenyl)-3-Fluoro-5,8-Dihydro-5-Oxo-1,8-Naphthyridin-2-Yl-3-Azabicyclo3.1.0Hex-6-Yl-L-Alaninamide

• MDL： MFCD02183849
• Inchi： 1S/C26H25F3N6O5/c1-10(30)24(37)31-11(2)25(38)32-20-14-7-34(8-15(14)20)23-18(29)6-13-21(36)16(26(39)40)9-35(22(13)33-23)19-4-3-12(27)5-17(19)28/h3-6,9-11,14-15,20H,7-8,30H2,1-2H3,(H,31,37)(H,32,38)(H,39,40)/t10-,11-,14-,15+,20?/m0/s1
• InChI Key： UUZPPAMZDFLUHD-LZGARRQBSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C3C=CC(=CC=3F)F)C=2N=C1N1C[C@@H]2C([C@@H]2C1)NC([C@H](C)NC([C@H](C)N)=O)=O)=O

Computed Properties

• Exact Mass: 558.18385241g/mol
• Monoisotopic Mass: 558.18385241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides